4-methoxy-N-[3-(2-methoxyethyl)-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide

Medicinal chemistry SAR Physicochemical profiling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H19N3O4
Molecular Weight 353.4 g/mol
Cat. No. B11019697
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Technical Parameters


Basic Identity
Product Name4-methoxy-N-[3-(2-methoxyethyl)-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide
Molecular FormulaC19H19N3O4
Molecular Weight353.4 g/mol
Structural Identifiers
SMILESCOCCN1C=NC2=C(C1=O)C=C(C=C2)NC(=O)C3=CC=C(C=C3)OC
InChIInChI=1S/C19H19N3O4/c1-25-10-9-22-12-20-17-8-5-14(11-16(17)19(22)24)21-18(23)13-3-6-15(26-2)7-4-13/h3-8,11-12H,9-10H2,1-2H3,(H,21,23)
InChIKeyVHSUAHQWOLOAJK-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 25 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Chemical Class and Procurement Profile


4-Methoxy-N-[3-(2-methoxyethyl)-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide (molecular formula C₁₉H₁₉N₃O₄; exact mass 353.1376 g/mol; molecular weight 353.4 g/mol) is a synthetic quinazolin-4(3H)-one derivative incorporating a 4-methoxybenzamide substituent at the C-6 position via an amide linkage and a 2-methoxyethyl group at the N-3 position of the dihydroquinazolinone core . The compound belongs to a pharmacologically privileged scaffold class: quinazolinone-based benzamides have demonstrated inhibitory activity against histone deacetylases (HDACs) in the sub-micromolar range [1], epidermal growth factor receptor (EGFR) tyrosine kinase at low nanomolar concentrations [2], and tyrosinase at micromolar levels outperforming kojic acid [3]. The compound is supplied as a research reagent, typically at ≥95% purity, and is structurally positioned at the intersection of two validated medicinal chemistry design strategies: quinazolinone-based kinase/HDAC inhibition and benzamide-based zinc-binding or ATP-competitive pharmacophores.

Quinazolinone-based tool compound for kinase / HDAC inhibitor screening
Supports selectivity profiling across target families (EGFR, HDAC, tyrosinase)
Unique N-3 2-methoxyethyl substitution enables SAR exploration not covered by published analogs

Why N-3 Substitution Cannot Be Replaced by Simple Analogs


The N-3 substituent on the quinazolinone core exerts a dual influence that makes simple analog substitution scientifically invalid: it simultaneously modulates target binding conformation at the C-6 benzamide pharmacophore and determines key physicochemical properties governing assay compatibility [1]. In a closely related series of quinazolinone-based HDAC inhibitors, variation at the N-3 position produced cytotoxicity differences exceeding 10-fold across SW620, PC-3, and NCI-H23 human cancer cell lines, with IC₅₀ values spanning from sub-micromolar to >10 μM depending solely on the N-3 substituent identity [2]. In quinazoline-based EGFR inhibitor series, the C-6 benzamide substituent was shown to be the primary determinant of EGFR wild-type inhibitory potency (IC₅₀ ranging from 5 nM to >1,000 nM), with the N-3 substitution pattern critically influencing kinase selectivity profiles across a panel of 365 kinases [3]. The 2-methoxyethyl group at N-3 provides a specific balance of hydrophilicity (via the ether oxygen acting as an additional hydrogen-bond acceptor) and steric bulk that is absent in the N-3 unsubstituted analog (4-methoxy-N-(4-oxo-3,4-dihydroquinazolin-6-yl)benzamide). Generic substitution by the N-3-H, N-3-methyl, or N-3-isopropyl analogs would alter both the conformational presentation of the C-6 4-methoxybenzamide moiety and the compound's LogP/solubility profile, invalidating cross-compound comparisons in any structure-activity relationship (SAR) study or screening campaign [1].

Target
N-3 2-methoxyethyl provides specific H-bond acceptor, steric bulk, and conformational flexibility
N-3-H / alkyl analogs
Unsubstituted or simple alkyl (methyl, isopropyl) analogs alter LogP, solubility, and binding pose; SAR may not transfer
Other N-3 variations
N-3 substitution identity critically influences cytotoxicity, kinase selectivity, and target engagement – cross-compound comparisons require validation

Comparative Evidence Against Closest Structural Analogs


Hydrogen-Bond Acceptor Capacity and Polar Surface Area

The target compound contains an N-3 2-methoxyethyl substituent that introduces one additional hydrogen-bond acceptor (the ether oxygen, totalling 7 H-bond acceptors) compared to the N-3 unsubstituted analog 4-methoxy-N-(4-oxo-3,4-dihydroquinazolin-6-yl)benzamide (6 H-bond acceptors) and the N-3 isopropyl analog 4-methoxy-N-[4-oxo-3-(propan-2-yl)-3,4-dihydroquinazolin-6-yl]benzamide (6 H-bond acceptors) . The additional ether oxygen increases the topological polar surface area (TPSA) by approximately 10–15 Ų relative to the N-3-alkyl-only analogs, enhancing aqueous solubility while preserving sufficient lipophilicity for membrane permeability . In structurally characterized quinazolinone derivatives, the presence of a methoxyethyl side chain has been explicitly noted to enhance solubility and modulate pharmacokinetic properties compared to simple alkyl-substituted analogs .

H-Bond Acceptors & TPSA
Class-level inference
7 (target) vs. 6 (N-3-H / isopropyl analogs); TPSA ~85–95 vs. ~75–85 Ų
May enhance aqueous solubility and assay compatibility
Calculated values; experimental solubility data needed
Medicinal chemistry SAR Physicochemical profiling

Rotatable Bond Count and Conformational Flexibility

The N-3 2-methoxyethyl group introduces two additional rotatable bonds (CH₂–CH₂–O–CH₃) compared to the N-3-methyl analog (zero additional rotatable bonds beyond the N–CH₃ linkage), increasing the total rotatable bond count from approximately 5 to 7 . This increased conformational flexibility allows the C-6 4-methoxybenzamide pharmacophore to sample a wider range of binding pocket orientations. In the quinazoline-based EGFR inhibitor series reported by Hou et al. (2018), N-3 substitution patterns that provided conformational flexibility to the C-6 benzamide were associated with enhanced kinase selectivity (compound 6g: EGFR wild-type IC₅₀ = 5 nM with high selectivity across 365 kinases) compared to rigid N-3-substituted analogs that displayed broader off-target kinase inhibition profiles [1]. While direct data for the target compound are not available, the 2-methoxyethyl group's intermediate flexibility (between the fully rigid N-3-methyl and the highly flexible N-3-butyl) positions it in a conformational entropy range predicted to favor selective target engagement.

Rotatable Bonds
Class-level inference
~7 (target) vs. 5 (N-3-methyl); intermediate flexibility vs. 8 (N-3-butyl)
May balance preorganization and binding pocket adaptability for selectivity
Conformational entropy prediction; direct selectivity data unavailable
Molecular docking Conformational analysis Ligand efficiency

HDAC Inhibitory Potential vs. SAHA Benchmark

Although direct HDAC IC₅₀ data for the target compound have not been published, a closely related series of six quinazoline-containing benzamide derivatives (compounds 4a–f) synthesized by Nguyen et al. (2018) demonstrated HDAC inhibitory activity with IC₅₀ values in the sub-micromolar range [1]. These compounds exhibited cytotoxicity against SW620 (colon), PC-3 (prostate), and NCI-H23 (lung) human cancer cell lines with potencies 5- to 10-fold higher than the reference HDAC inhibitor SAHA (vorinostat) [1]. Two compounds from this series (4c and 4f) were identified as HDAC inhibitors more potent than SAHA in HeLa extract assays [1]. In a separate quinazolinone-based benzamide series evaluated as HDAC1 inhibitors, compounds bearing the C-6 benzamide motif achieved IC₅₀ values of 31–37 nM against HDAC1 [2]. The target compound incorporates the identical C-6 4-methoxybenzamide pharmacophore present in these validated HDAC inhibitor series, with the N-3 2-methoxyethyl group providing a distinct substitution vector not explored in the Nguyen et al. or HDAC1 inhibitor series, representing a structurally novel combination of proven pharmacophoric elements.

HDAC Inhibition (Class)
Class-level inference
Related analogs: IC₅₀ sub-μM; cytotoxicity 5–10× SAHA in SW620, PC-3, NCI-H23
Supports HDAC target engagement screening
Not directly measured for this compound; validate in desired assay
Epigenetics HDAC inhibition Cancer cell cytotoxicity

EGFR Kinase Inhibition and Selectivity Profile

The Hou et al. (2018) study established that quinazoline derivatives bearing C-6 benzamide substituents are potent EGFR kinase inhibitors. The lead compound 6g demonstrated EGFR wild-type IC₅₀ = 5 nM with strong antiproliferative activity against HCC827 (EGFR-mutant) and Ba/F3 (L858R) cell lines [1]. Critically, kinase profiling across 365 kinases revealed that 6g was highly selective for EGFR, with the C-6 benzamide moiety identified as the primary driver of both potency and selectivity [1]. The target compound shares the C-6 benzamide architecture with the Hou et al. series but differs at the N-3 position (2-methoxyethyl vs. the series' substitution patterns), and at the benzamide para-substituent (4-methoxy vs. the series' varied substituents). The 4-methoxybenzamide motif in the target compound is distinct from the benzamide substitution patterns systematically explored by Hou et al., representing an unexplored region of the EGFR SAR landscape [2]. Compound 6g additionally demonstrated favorable liver microsome metabolic stability and a clean cytochrome P450 inhibition profile, establishing that the quinazoline C-6 benzamide scaffold class can achieve drug-like pharmacokinetic properties [1].

EGFR WT IC₅₀ (Class)
Class-level inference
Benchmark analog 6g: 5 nM; series range 5–>1000 nM (365-kinase panel)
Supports EGFR kinase selectivity profiling
4-methoxybenzamide motif not evaluated in published EGFR series
Kinase inhibition EGFR Antiproliferative activity Kinase selectivity

Tyrosinase Inhibition vs. Kojic Acid

In a focused study of quinazolinone benzamides as tyrosinase inhibitors, all synthesized compounds in the series displayed lower IC₅₀ values (range: 0.006 ± 0.074 μM to 1.609 ± 0.324 μM) than the standard inhibitor kojic acid (IC₅₀ = 16.832 ± 1.162 μM), representing a potency advantage of approximately 10- to 2,800-fold depending on the specific substitution pattern [1]. The quinazolinone benzamide scaffold demonstrated consistent, broad potency superiority over the clinical reference standard. Molecular docking studies within this series confirmed that the benzamide carbonyl and the quinazolinone core engage critical active-site residues, with substituent identity at both the benzamide and N-3 positions modulating binding affinity [1]. The target compound's 4-methoxybenzamide moiety and N-3 methoxyethyl substitution pattern are distinct from those evaluated in the published tyrosinase series, offering an orthogonal chemical probe for mapping tyrosinase SAR.

Tyrosinase IC₅₀ (Class)
Class-level inference
Quinazolinone benzamides: 0.006–1.609 μM vs. kojic acid 16.8 μM (10–2800× difference)
Supports tyrosinase inhibitor screening
Target compound substitution not yet tested; direct measurement required
Tyrosinase inhibition Enzyme kinetics Melanogenesis

LogP and Aqueous Solubility Profile

The N-3 2-methoxyethyl substituent introduces a polar ether oxygen that reduces calculated LogP relative to purely alkyl-substituted N-3 analogs while maintaining higher lipophilicity than N-3-H or N-3-hydroxyethyl derivatives [1]. For closely related quinazolinone derivatives, the methoxyethyl group was associated with LogP values in the range of 2.0–3.0, compared to 2.5–3.5 for N-3-isopropyl analogs and 1.5–2.5 for N-3-unsubstituted analogs [1]. This intermediate LogP range is consistent with favorable oral absorption potential under Lipinski's Rule of Five guidelines (recommended LogP < 5). In silico ADMET predictions for structurally related quinazolinone benzamides indicate aqueous solubility at pH 7 of approximately 1–5 μg/mL and Caco-2 permeability of approximately 9 × 10⁻⁶ cm/s, suggesting moderate intestinal absorption [2]. The target compound's molecular weight (353.4 g/mol), H-bond donor count (1), and H-bond acceptor count (7) place it within favorable drug-like chemical space (MW < 500; HBD < 5; HBA < 10).

Predicted LogP
Supporting evidence
~2.5–3.0 (target) vs. 2.8–3.5 (N-3-isopropyl); aq. solubility ~1–5 μg/mL predicted
Balances solubility and permeability for cell-based assays
In silico prediction; experimental LogP / solubility verification advised
ADME prediction Drug-likeness Lead optimization

Research Applications Based on Structural Differentiation


HDAC Isoform Selectivity Profiling

The target compound incorporates the validated C-6 benzamide zinc-binding pharmacophore associated with HDAC inhibition [1]. Its unique N-3 2-methoxyethyl substitution pattern, which has not been evaluated in published quinazolinone HDAC inhibitor series, may confer differential HDAC isoform selectivity relative to characterized analogs. Researchers should prioritize this compound for in vitro HDAC panel screening (HDAC1–11) to establish its isoform inhibition fingerprint. The intermediate LogP (~2.5–3.0) and enhanced aqueous solubility profile relative to N-3-alkyl analogs [2] support consistent compound handling in HDAC fluorimetric assay formats. The additional hydrogen-bond acceptor from the N-3 methoxyethyl ether oxygen may engage surface residues at the HDAC active-site rim, potentially altering substrate-competitive behavior compared to simpler N-3-substituted analogs.

EGFR Kinase Inhibitor Lead Expansion

The Hou et al. (2018) study established the C-6 benzamide quinazoline scaffold as a highly potent and selective EGFR inhibitor chemotype, with compound 6g achieving EGFR wild-type IC₅₀ = 5 nM and high selectivity across 365 kinases [3]. However, the 4-methoxybenzamide substitution pattern present in the target compound was not evaluated in that comprehensive SAR study. The target compound's distinct 4-methoxybenzamide + N-3 methoxyethyl substitution combination defines a structurally novel region of EGFR inhibitor chemical space. Procurement of this compound enables direct head-to-head EGFR kinase inhibition assays (e.g., [¹²⁵I]-labeled quinazoline displacement assay in A431 cell membranes) and antiproliferative testing in EGFR-dependent cell lines (HCC827, Ba/F3 L858R) against published benchmark compounds. The rotatable bond count (~7) may influence the binding pose of the 4-methoxybenzamide moiety relative to the EGFR hinge region, potentially yielding differentiated kinase selectivity profiles.

Tyrosinase Inhibitor Screening

The quinazolinone benzamide scaffold class has demonstrated consistent and substantial tyrosinase inhibition superiority over the clinical reference kojic acid (10- to 2,800-fold IC₅₀ advantage) across multiple substitution patterns [4]. The target compound features an unexplored combination of 4-methoxybenzamide and N-3 methoxyethyl substituents, representing a candidate for tyrosinase inhibitor lead optimization. The enhanced aqueous solubility contributed by the N-3 methoxyethyl ether oxygen facilitates compound dissolution in enzyme assay buffers at physiologically relevant pH, reducing the need for high DMSO concentrations that can artifactually inhibit tyrosinase. Researchers should evaluate this compound in mushroom tyrosinase inhibition assays with L-DOPA substrate and compare its IC₅₀ against both kojic acid and previously characterized quinazolinone benzamide analogs to establish its rank-order potency.

Dual-Target HDAC/EGFR Probe Development

The quinazolinone benzamide scaffold has been independently validated as an HDAC inhibitor chemotype [1] and an EGFR kinase inhibitor chemotype [3]. The target compound, bearing the C-6 4-methoxybenzamide pharmacophore common to both target classes, represents a candidate for dual-target screening. Its N-3 2-methoxyethyl group provides a unique substitution vector not explored in either published series. The compound's favorable drug-likeness parameters (MW 353.4, LogP ~2.5–3.0, 1 HBD, 7 HBA) [2] support its use in cellular assays requiring consistent intracellular exposure. Researchers pursuing dual HDAC/EGFR inhibition strategies should prioritize this compound for parallel HDAC and EGFR biochemical profiling, followed by antiproliferative testing in cancer cell lines co-dependent on HDAC and EGFR signaling (e.g., non-small cell lung cancer lines with EGFR activating mutations).

Application
Selection Property
Validation Focus
HDAC isoform profiling
C-6 benzamide zinc-binding motif with unique N-3 substitution
HDAC isoform selectivity fingerprint (HDAC1–11 panel)
EGFR inhibitor lead expansion
4-methoxybenzamide + N-3 methoxyethyl combination unexplored in EGFR SAR
EGFR kinase inhibition and selectivity panel; antiproliferative testing in EGFR-dependent lines
Tyrosinase inhibitor screening
Quinazolinone benzamide scaffold with reported tyrosinase inhibition class advantage
Mushroom tyrosinase IC₅₀ determination; comparison to reference inhibitor
Dual HDAC/EGFR probe development
Shared benzamide pharmacophore for dual-target hypothesis
Parallel HDAC and EGFR biochemical profiling; cellular antiproliferative synergy studies
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